Cas no 1261456-60-3 (3,5-Bis(2-(trifluoromethoxy)phenyl)-4-iodopyridine)

• Product Name: 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-iodopyridine
• CAS No: 1261456-60-3
• MF: C₁₉H₁₀F₆INO₂
• MW: 525.183098316193
• CID: 4987782
• Update Time: 2025-09-24

3,5-Bis(2-(trifluoromethoxy)phenyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-iodopyridine

• Inchi： 1S/C19H10F6INO2/c20-18(21,22)28-15-7-3-1-5-11(15)13-9-27-10-14(17(13)26)12-6-2-4-8-16(12)29-19(23,24)25/h1-10H
• InChI Key： PRHIJLBJOCPWSF-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1C1C=CC=CC=1OC(F)(F)F)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 488
• XLogP3: 7.1
• Topological Polar Surface Area: 31.4

Additional information on 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-iodopyridine

Comprehensive Overview of 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-iodopyridine (CAS No. 1261456-60-3)

3,5-Bis(2-(trifluoromethoxy)phenyl)-4-iodopyridine (CAS No. 1261456-60-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of iodinated pyridine derivatives, which are known for their unique electronic properties and potential applications in drug discovery. The presence of trifluoromethoxy groups and an iodine substituent on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-iodopyridine has surged due to their role in developing bioactive molecules and advanced materials. Researchers are particularly interested in its potential applications in medicinal chemistry, where fluorinated compounds often exhibit improved metabolic stability and bioavailability. The compound's CAS No. 1261456-60-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key features of 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-iodopyridine is its structural versatility. The iodine atom at the 4-position of the pyridine ring allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. This makes it a pivotal building block for synthesizing complex molecules, including heterocyclic scaffolds used in drug development. Its trifluoromethoxy groups also contribute to its lipophilicity, a critical factor in designing CNS-targeting drugs.

The compound's unique properties align with current trends in green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-iodopyridine is being explored for its potential in catalysis and photocatalysis. Its stability under various conditions makes it a candidate for high-performance materials, such as OLEDs (organic light-emitting diodes) and electronic sensors.

From a commercial perspective, CAS No. 1261456-60-3 is often listed in catalogs of specialty chemicals, catering to researchers in academia and industry. Its synthesis and purification protocols are well-documented, ensuring reproducibility for large-scale applications. The compound's molecular weight and solubility profile are frequently queried in search engines, highlighting the practical considerations for its use in laboratories.

In conclusion, 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-iodopyridine represents a fascinating intersection of organic chemistry and applied science. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, underscore its importance in modern research. As interest in fluorinated compounds and iodinated heterocycles continues to grow, this compound is poised to remain a focal point in scientific innovation.